Cas no 885274-26-0 (2-(4-Boc-piperazinyl)-2-(3-trifluoromethylphenyl)acetic acid)

• Product name: 2-(4-Boc-piperazinyl)-2-(3-trifluoromethylphenyl)acetic acid
• CAS No: 885274-26-0
• MF: C₁₈H₂₃N₂O₄F₃
• MW: 388.38142
• MDL: MFCD06659346
• CID: 711118
• PubChem ID: 2762234

2-(4-Boc-piperazinyl)-2-(3-trifluoromethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-[3-(trifluoromethyl)phenyl]-
• 2-(4-BOC-PIPERAZINYL)-2-(3-TRIFLUOROMETHYL-PHENYL)ACETIC ACID
• 2-(4-BOC-PIPERAZINYL)-2-(3-TRIFLUOROMETHYLPHENYL)ACETIC ACID,
• 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-2-[3-(trifluoromethyl)phenyl]acetic acid
• PL2585-1
• a-(3-Trifluoromethylphenyl)-4-Boc-1-piperazineacetic acid
• MFCD06659346
• DTXSID10376107
• 2-(4-boc-piperazinyl)-2-(3-trifluoromethylphenyl)acetic acid
• PS-12760
• CS-0322111
• 2-(4-BOC-PIPERAZINYL)-2-(3-TRIFLUOROMETHYL-PHENYL)ACETICACID
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-(3-(trifluoromethyl)phenyl)acetic acid
• 885274-26-0
• [4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YL][3-(TRIFLUOROMETHYL)PHENYL]ACETIC ACID
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-(3-(trifluoromethyl)phenyl)aceticacid
• AKOS015949867
• 2-(4-Boc-piperazinyl)-2-(3-trifluoromethylphenyl)acetic acid

• MDL： MFCD06659346
• Inchi： InChI=1S/C18H23F3N2O4/c1-17(2,3)27-16(26)23-9-7-22(8-10-23)14(15(24)25)12-5-4-6-13(11-12)18(19,20)21/h4-6,11,14H,7-10H2,1-3H3,(H,24,25)
• InChI Key： VDAYHHAPFFLENF-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN(CC1)C(C2=CC(=CC=C2)C(F)(F)F)C(=O)O

Computed Properties

• Exact Mass: 388.16100
• Monoisotopic Mass: 388.16099171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 433.1±45.0 °C at 760 mmHg
• Flash Point: 215.8±28.7 °C
• PSA: 70.08000
• LogP: 3.25960
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-Boc-piperazinyl)-2-(3-trifluoromethylphenyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives